Cas no 4368-06-3 (β-Hydroxybutyronitrile)
β-Hydroxybutyronitrile structure
Product Name:β-Hydroxybutyronitrile
CAS No:4368-06-3
MF:C4H7NO
MW:85.1044809818268
MDL:MFCD03427120
CID:329676
PubChem ID:24879230
Update Time:2025-04-19
β-Hydroxybutyronitrile Chemical and Physical Properties
Names and Identifiers
-
- Butanenitrile,3-hydroxy-
- 3-HYDROXYBUTANENITRILE
- 3-HYDROXYBUTYRONITRILE
- β-Hydroxybutyronitrile
- beta-Hydroxybutyronitrile
- 4368-06-3
- CS-0261013
- EN300-76665
- CHEBI:142961
- DTXSID70963097
- SB44678
- FT-0771397
- beta-hydroxybutanenitrile
- BCP28827
- AKOS010136331
- NS00045954
- EINECS 224-457-2
- Z847151284
- SB44677
- E83965
- SY129230
- 3-Hydroxybutyronitrile, 97%
- FT-0690408
- MFCD03427120
- DTXCID901390867
- DB-062357
- BYJAJQGCMSBKPB-UHFFFAOYSA-N
- 3-Hydroxybutanenitrile (ACI); Butyronitrile, 3-hydroxy- (6CI, 7CI, 8CI); 2-Cyanoisopropyl alcohol; 3-Hydroxybutyronitrile; ss-Hydroxybutyronitrile
- DB-062177
-
- MDL： MFCD03427120
- Inchi： 1S/C4H7NO/c1-4(6)2-3-5/h4,6H,2H2,1H3
- InChI Key： BYJAJQGCMSBKPB-UHFFFAOYSA-N
- SMILES： OC(C)CC#N
Computed Properties
- Exact Mass: 85.05280
- Monoisotopic Mass: 85.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 70.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 44
Experimental Properties
- Color/Form: Amber or light yellow transparent liquid
- Density: 0.976 g/mL at 25 °C(lit.)
- Boiling Point: 214 °C(lit.)
- Flash Point: Degrees Fahrenheit:230°F
Degrees Celsius:110°C - Refractive Index: n20/D 1.429(lit.)
- PSA: 44.02000
- LogP: 0.28088
- Solubility: Not determined
β-Hydroxybutyronitrile Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36
-
Hazardous Material Identification：
- Safety Term：S26;S36/37/39
- Risk Phrases：R36/37/38
β-Hydroxybutyronitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
β-Hydroxybutyronitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H828180-1g |
β-Hydroxybutyronitrile |
4368-06-3 | 1g |
$ 165.00 | 2022-06-04 | ||
| TRC | H828180-10g |
β-Hydroxybutyronitrile |
4368-06-3 | 10g |
$ 1300.00 | 2022-06-04 | ||
| Apollo Scientific | OR2847-250mg |
3-Hydroxybutanenitrile |
4368-06-3 | 250mg |
£100.00 | 2025-02-19 | ||
| Apollo Scientific | OR2847-1g |
3-Hydroxybutanenitrile |
4368-06-3 | 1g |
£220.00 | 2025-02-19 | ||
| ChemScence | CS-0261013-100mg |
3-Hydroxybutanenitrile |
4368-06-3 | ≥97.0% | 100mg |
$56.0 | 2022-04-27 | |
| ChemScence | CS-0261013-250mg |
3-Hydroxybutanenitrile |
4368-06-3 | ≥97.0% | 250mg |
$80.0 | 2022-04-27 | |
| ChemScence | CS-0261013-500mg |
3-Hydroxybutanenitrile |
4368-06-3 | ≥97.0% | 500mg |
$149.0 | 2022-04-27 | |
| ChemScence | CS-0261013-1g |
3-Hydroxybutanenitrile |
4368-06-3 | ≥97.0% | 1g |
$219.0 | 2022-04-27 | |
| eNovation Chemicals LLC | Y1234468-100mg |
3-HYDROXYBUTYRONITRILE |
4368-06-3 | 97% | 100mg |
$185 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1234468-250mg |
3-HYDROXYBUTYRONITRILE |
4368-06-3 | 97% | 250mg |
$175 | 2024-06-07 |
β-Hydroxybutyronitrile Related Literature
-
Pankaj Gupta,Neha Mahajan New J. Chem. 2018 42 12296
-
Ankita Chakraborty,Avula Shiva Krishna,Gurrala Sheelu,Subhash Ghosh,Thenkrishnan Kumaraguru Org. Biomol. Chem. 2022 20 6863
-
3. Biotransformations of benzoylacetonitrile with the fungus Curvularia lunata: highly diastereo- and enantioselective synthesis of α-alkyl β-hydroxy nitriles and γ-amino alcoholsVicente Gotor,Juan R. Dehli,Francisca Rebolledo J. Chem. Soc. Perkin Trans. 1 2000 307
4368-06-3 (β-Hydroxybutyronitrile) Related Products
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- 30683-76-2(Nonadecanenitrile,3-hydroxy-)
- 40165-84-2(Heptadecanenitrile,3-hydroxy-)
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